Methyl 3-methoxy-5-sulfanylbenzoate

• CAS No.: 647855-96-7
• Molecular Formula: C9H10O3S
• Molecular Weight: 198.24 g/mol
• IUPAC Name: methyl 3-methoxy-5-sulfanylbenzoate
• InChI: InChI=1S/C9H10O3S/c1-11-7-3-6(9(10)12-2)4-8(13)5-7/h3-5,13H,1-2H3
• InChI Key: KQANWBYGLFKVGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)OC)S

Description

Methyl 3-methoxy-5-sulfanylbenzoate is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-dimethylcarbamylthio-5-methoxybenzoic acid methyl ester (500 mg, 1.86 mmol) in THF (10 mL) at room temperature was added MeONa (0.5 M in MeOH, 10.0 mL, 5.0 mmol, 2.69 eq.). The reaction was refluxed for 2 h, then cooled to room temperature and added to 1.0 N HCl aqueous solution (150 mL). The resulting mixture was extracted with EtOAc/hexanes (1:1, 150 mL). The organic layer was washed with brine (100 mL), dried over MgSO4 and concentrated in vacuo to give 3-mercapto-5-methoxybenzoic acid methyl ester (0.365 g). The product was used without further purification.